Cas no 88106-08-5 (Benzene, 2-methoxy-1,3,4-trinitro-)
88106-08-5 structure
Product Name:Benzene, 2-methoxy-1,3,4-trinitro-
CAS No:88106-08-5
MF:C7H5N3O7
MW:243.130501508713
CID:644827
PubChem ID:13213780
Update Time:2025-04-19
Benzene, 2-methoxy-1,3,4-trinitro- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 2-methoxy-1,3,4-trinitro-
- 2-methoxy-1,3,4-trinitrobenzene
- DTXSID40528571
- 88106-08-5
-
- Inchi: 1S/C7H5N3O7/c1-17-7-5(9(13)14)3-2-4(8(11)12)6(7)10(15)16/h2-3H,1H3
- InChI Key: LERBXBUFXBQFLP-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.01274951g/mol
- Monoisotopic Mass: 243.01274951g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 147Ų
Benzene, 2-methoxy-1,3,4-trinitro- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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